Cas no 2089993-08-6 (5-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2089993-08-6
• MF: C₆H₄N₄O₂S
• MW: 196.18655872345
• CID: 5874706
• PubChem ID: 131494197
• Update Time: 2025-05-24

5-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2089993-08-6
• EN300-786027
• 5-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C6H4N4O2S/c11-6(12)4-3(8-10-9-4)5-7-1-2-13-5/h1-2H,(H,11,12)(H,8,9,10)
• InChI Key： JKKCGKBBYAFOHU-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1C(C(=O)O)=NNN=1

Computed Properties

• Exact Mass: 196.00549656g/mol
• Monoisotopic Mass: 196.00549656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 120Ų

Additional information on 5-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid

5-(1,3-Thiazol-2-yl)-1H-1,2,3-Triazole-4-Carboxylic Acid: A Comprehensive Overview

5-(1,3-Thiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid, also known by its CAS number 2089993-08-6, is a compound of significant interest in the fields of organic chemistry and materials science. This molecule is characterized by its unique structure, which combines a thiazole ring and a triazole ring, connected through a carboxylic acid group. The combination of these heterocyclic rings imparts distinctive electronic and structural properties to the compound, making it a valuable subject for research and potential applications.

The synthesis of this compound typically involves multi-step reactions that leverage the reactivity of heterocycles. Recent studies have focused on optimizing the synthesis pathways to enhance yield and purity. For instance, researchers have explored the use of click chemistry techniques to efficiently construct the triazole-thiazole conjugate. These advancements not only improve the synthetic process but also pave the way for large-scale production of the compound for various applications.

The electronic properties of 5-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid make it an attractive candidate for use in organic electronics. The molecule's ability to undergo π-conjugation allows it to participate in charge transport mechanisms, which is crucial for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has demonstrated that incorporating this compound into polymer blends can significantly enhance the electrical conductivity of the resulting materials.

In addition to its electronic properties, this compound exhibits interesting biological activity. Studies have shown that it possesses moderate anti-inflammatory and antioxidant properties, which could be harnessed in drug development. Researchers are currently investigating its potential as a lead compound for designing novel therapeutic agents targeting inflammatory diseases and oxidative stress-related conditions.

The versatility of 5-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid extends to its role in material science. Its ability to form self-assembled monolayers (SAMs) has been explored for applications in surface functionalization and nanotechnology. SAMs formed by this compound exhibit high stability and reproducibility, making them suitable for use in sensors and catalytic systems.

In conclusion, 5-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxylic acid is a multifaceted compound with promising potential across diverse fields. Its unique structure enables a wide range of applications in electronics, biology, and materials science. As research continues to uncover new properties and functionalities of this compound, it is likely to play an increasingly important role in both academic and industrial settings.